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Compound of Interest

Compound Name: Tetraphenylphosphonium chloride

Cat. No.: B153553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of

Tetraphenylphosphonium chloride (TPPCl), a quaternary phosphonium salt with significant

applications in organic synthesis and materials science.[1][2] The information is curated for

professionals in research and development who require precise data and procedural

knowledge.

Quantitative Physical Properties
The physical characteristics of Tetraphenylphosphonium chloride are well-documented,

reflecting its stable, crystalline nature.[3][4] The rigidity of the four phenyl groups contributes to

its high melting point and facilitates easy crystallization.[3][4] The quantitative data are

summarized in the table below for ease of reference.
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Property Value Units Notes

Molecular Formula C₂₄H₂₀ClP - [5][6][7]

Molecular Weight 374.84 - 374.85 g/mol [3][5][6][8]

Appearance
White to beige/cream

crystalline powder
- [1][5][9][10]

Melting Point 272 - 274 °C

This is the most

commonly cited

range.[1][3][4][5][6]

[10][11][12][13] Other

sources report ranges

of 275-280°C[1], 268-

287°C[9], and 300-

305°C[2].

Density 1.27 g/dm³ [3][4]

Solubility

Soluble in water and

polar organic solvents

(e.g., ethanol,

acetone).[1][2][5][14]

Insoluble in nonpolar

solvents like benzene

and toluene.[2]

-

The compound is

noted to be

hygroscopic.[5][12]

[15]

Crystal Structure

The

tetraphenylphosphoni

um ([PPh₄]⁺) cation is

tetrahedral.[1][3][4] It

can crystallize as an

anhydrous salt, a

monohydrate, and a

dihydrate.[3][4]

-

The structure of the

anhydrous form has

been determined by

X-ray crystallography.

[16]

Experimental Protocols for Property Determination
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The following sections detail generalized yet comprehensive methodologies for determining the

key physical properties of solid organic salts like Tetraphenylphosphonium chloride.

The melting point is a critical indicator of purity for a crystalline solid.[17][18] Impurities typically

cause a depression and broadening of the melting range.[17][18]

Objective: To determine the temperature range over which the solid phase of TPPCl transitions

to a liquid.

Materials:

Tetraphenylphosphonium chloride (finely powdered and dry)

Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the TPPCl sample is completely dry and in the form of a fine

powder.[18] If necessary, gently grind any coarse crystals using a mortar and pestle.[18]

Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.

A small amount of solid will enter the tube.

Packing the Sample: To pack the solid tightly into the sealed end, drop the capillary tube

(sealed-end down) through a long, narrow glass tube onto a hard surface.[19][20] Repeat

until the sample is compacted to a height of 2-3 mm.[19]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a

rapid heating run (e.g., 10-20°C per minute) to get a preliminary value.[20] Allow the

apparatus to cool significantly before the precise measurement.

Precise Determination:
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Place the packed capillary tube into the heating block of the apparatus.[20]

Set the heating rate to increase temperature rapidly to about 20°C below the expected

melting point.[19]

Decrease the heating rate to a slow and steady 1-2°C per minute to ensure thermal

equilibrium.[19][21]

Record the temperature (T₁) at which the first droplet of liquid becomes visible.[19]

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[19]

Reporting: The melting point is reported as the range from T₁ to T₂. For a pure sample, this

range should be narrow (0.5-2°C).

Solubility provides insight into the polarity of a compound and is crucial for applications in

catalysis and synthesis.

Objective: To qualitatively or quantitatively determine the solubility of TPPCl in various solvents.

Materials:

Tetraphenylphosphonium chloride

A selection of solvents (e.g., deionized water, ethanol, acetone, toluene)

Test tubes with stoppers

Vortex mixer or magnetic stirrer

Graduated cylinders or pipettes

Analytical balance

Procedure (Qualitative):

Preparation: Add approximately 10-20 mg of TPPCl to a clean, dry test tube.
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Solvent Addition: Add 1 mL of the chosen solvent to the test tube.

Mixing: Stopper the test tube and agitate it vigorously using a vortex mixer for 1-2 minutes.

Observation: Allow the mixture to stand and observe.

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): If the substance is insoluble or partially soluble at room temperature,

gently warm the test tube in a water bath to observe if solubility increases with temperature.

Reporting: Record the solubility as "soluble," "partially soluble," or "insoluble" for each

solvent at the tested temperature.

Visualizations: Workflows and Mechanisms
The following diagrams, rendered using DOT language, illustrate key logical and experimental

workflows related to Tetraphenylphosphonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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